Cas no 87974-52-5 (Ethanone, 1-(2-hydroxy-5-nitrophenyl)-, oxime, (E)-)

• Product Name: Ethanone, 1-(2-hydroxy-5-nitrophenyl)-, oxime, (E)-
• CAS No: 87974-52-5
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 649839
• PubChem ID: 135445596
• Update Time: 2025-04-19

Ethanone, 1-(2-hydroxy-5-nitrophenyl)-, oxime, (E)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-hydroxy-5-nitrophenyl)-, oxime, (E)-
• 6-[1-(hydroxyamino)ethylidene]-4-nitrocyclohexa-2,4-dien-1-one
• 87974-52-5
• 2-[(E)-N-hydroxy-C-methylcarbonimidoyl]-4-nitrophenol
• CCG-47597
• DTXSID20425599
• SR-01000637202-1

• Inchi： 1S/C8H8N2O4/c1-5(9-12)7-4-6(10(13)14)2-3-8(7)11/h2-4,11-12H,1H3/b9-5+
• InChI Key： QEWSCTJCAJBQAJ-WEVVVXLNSA-N
• SMILES： OC1=CC=C(C=C1/C(/C)=N/O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.04840674g/mol
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98.6Ų